Cas no 1707393-84-7 (2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine)

• Product Name: 2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine
• CAS No: 1707393-84-7
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 5058384
• Update Time: 2025-05-19

2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine

• Inchi： 1S/C8H10ClN3O/c9-7-8(12-4-3-11-7)13-6-1-2-10-5-6/h3-4,6,10H,1-2,5H2
• InChI Key： PMHFVFXPEHWQFP-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)OC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.8
• Topological Polar Surface Area: 47

Additional information on 2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine

Professional Introduction to 2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine (CAS No. 1707393-84-7)

2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine (CAS No. 1707393-84-7) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug discovery and development, particularly in the synthesis of novel bioactive molecules. The presence of both chloro and pyrrolidinyl groups in its molecular framework imparts distinct reactivity, making it a valuable intermediate in the construction of more complex pharmacophores.

The chemical structure of 2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine consists of a pyrazine core substituted with a chloro group at the 2-position and a pyrrolidin-3-yloxy moiety at the 3-position. This arrangement not only enhances its solubility in various organic solvents but also facilitates its participation in nucleophilic substitution reactions, which are pivotal in medicinal chemistry. The pyrrolidinyl group, in particular, is known for its ability to mimic biological amine functionalities, thereby increasing the likelihood of interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas. Among these, kinase inhibitors have been extensively studied due to their role in modulating signaling pathways associated with cancer and inflammatory diseases. The scaffold of 2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine exhibits structural features that are reminiscent of known kinase inhibitors, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex derivatives. The chloro substituent at the 2-position allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. Similarly, the pyrrolidin-3-yloxy moiety can be modified through various chemical transformations, including ether cleavage or oxidation, to yield diverse analogs with tailored biological activities.

The interest in 2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine has been further amplified by recent studies demonstrating its utility in the development of antiviral agents. The pyrazine core is a common motif in molecules that exhibit inhibitory effects against viral proteases and polymerases. Moreover, the presence of a nitrogen-rich heterocycle like pyrrolidine enhances the compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and as a ligand for catalytic systems. The versatility of 2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine extends beyond drug discovery, highlighting its importance as a multifunctional chemical entity.

The synthesis of 2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the chlorination of a pyrazine derivative followed by nucleophilic substitution with a protected pyrrolidine derivative. The protecting group is then removed under appropriate conditions to yield the final product. This synthetic strategy underscores the compound's accessibility and feasibility for large-scale production.

The pharmacological profile of derivatives derived from 2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine has been investigated through both computational modeling and experimental screening. Virtual screening techniques have been employed to identify potential binding modes within target proteins, while high-throughput screening assays have been used to assess biological activity. These studies have provided valuable insights into the structure-activity relationships (SAR) governing the efficacy of this class of compounds.

The future directions for research involving 2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine are multifaceted. One area of focus is the exploration of its derivatives as leads for new therapeutic agents. By leveraging structure-based drug design principles, researchers aim to optimize potency, selectivity, and pharmacokinetic properties. Additionally, there is growing interest in understanding the mechanistic aspects of how these compounds interact with biological targets at an atomic level.

In conclusion, 2-Chloro-3-(pyrrolidin-3-yloxy)pyrazine(CAS No. 1707393-84-7) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules, while its synthetic accessibility ensures that it remains a versatile tool for researchers worldwide.